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Compound of Interest

Compound Name: N-Nitrosodibutylamine-d18

Cat. No.: B12398071

Purpose

This document provides a detailed standard operating procedure (SOP) for the safe and
accurate preparation of a stock solution of N-Nitrosodibutylamine-d18. This procedure is
intended for use by trained researchers, scientists, and drug development professionals in a
controlled laboratory setting.

Scope

This SOP applies to the preparation of N-Nitrosodibutylamine-d18 stock solutions from a neat
(liquid) or solid form. The procedures outlined cover material handling, safety precautions,
solution preparation, and storage.

Responsibilities

It is the responsibility of the user to read, understand, and adhere to this SOP. The user must
also comply with all applicable institutional and national safety regulations regarding the
handling of hazardous chemicals. Any deviations from this procedure must be documented and
approved by the laboratory supervisor.

Materials and Equipment
Chemicals
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N-Nitrosodibutylamine-d18 (CAS: 1219798-82-9)[1][2][3]

High-purity solvent (e.g., Methanol, Dimethyl Sulfoxide (DMSO), Dichloromethane). The
choice of solvent will depend on the specific analytical requirements.[1][2][4][5]

Equipment

Analytical balance (readable to at least 0.1 mg)

Calibrated volumetric flasks (Class A)

Calibrated pipettes (Class A) or calibrated positive displacement micropipettes
Fume hood or other certified containment device[6]

Personal Protective Equipment (PPE):

o Safety glasses with side shields or goggles[1][7]

o Chemical-resistant gloves (e.g., nitrile)[1][7]

o Laboratory coat[1][7]

Vortex mixer

Sonicator (optional, for aiding dissolution)[2]

Amber glass vials for storage[8]

Safety Precautions

N-Nitrosodibutylamine-d18 is suspected of causing cancer and is harmful if swallowed.[1][9]

Handle this compound with extreme care in a designated area.

All handling of the neat material and concentrated solutions, including weighing and
dissolution, must be performed within a certified fume hood to avoid inhalation of vapors.[6]

Wear appropriate PPE at all times.[1][7]
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e Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water

and seek medical advice.[7]

e Do not eat, drink, or smoke in the laboratory area.[7][10]

e Consult the Safety Data Sheet (SDS) for N-Nitrosodibutylamine-d18 before starting any

work.[1][7][8][9]

» Dispose of all waste, including empty containers and contaminated materials, as hazardous

waste according to institutional and national regulations.[6][11]

Quantitative Data Summary

The following tables summarize key quantitative data for N-Nitrosodibutylamine-d18.

Table 1: Physicochemical Properties

Property Value Reference

Chemical Formula CsD1sN20 [1112][3]

Molecular Weight 176.35 g/mol [2][4][12]

Appearance Pale yellow oily liquid [11081[13]

CAS Number 1219798-82-9 [1][2][3]
Table 2: Storage Conditions

Form Storage Temperature Reference

Neat/Pure -20°C for long-term (3 years) [2]

2-8°C or 4°C for shorter-term

(2 years) [2113][4]

In Solvent -80°C (6 months) or -20°C (1 2]

month)
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Experimental Protocol: Stock Solution Preparation

This protocol describes the preparation of a 1 mg/mL stock solution of N-Nitrosodibutylamine-
d18. The concentration can be adjusted as needed by modifying the amount of solute and
solvent.

Preparation of the Work Area

» Ensure the fume hood is clean and operational.
o Gather all necessary materials and equipment.

o Label the volumetric flask and storage vials with the compound name, concentration,
solvent, preparation date, and your initials.

Weighing the N-Nitrosodibutylamine-d18

e Place a clean, dry weighing vessel (e.g., a small glass vial) on the analytical balance and
tare it.

o Carefully transfer the desired amount of N-Nitrosodibutylamine-d18 into the weighing
vessel. For a 10 mL stock solution of 1 mg/mL, you will need 10 mg.

e Record the exact weight of the compound.

Dissolution

o Carefully transfer the weighed N-Nitrosodibutylamine-d18 to a 10 mL Class A volumetric
flask.

e Add a small amount of the chosen solvent (e.g., Methanol) to the weighing vessel to rinse
any residual compound and transfer the rinse to the volumetric flask. Repeat this step two
more times.

e Add solvent to the volumetric flask until it is approximately half-full.

o Swirl the flask gently or use a vortex mixer at a low setting to dissolve the compound
completely. If necessary, sonicate the solution for a few minutes to aid dissolution.[2]
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e Once the compound is fully dissolved, allow the solution to return to room temperature if
sonication was used.

o Carefully add the solvent to the volumetric flask until the bottom of the meniscus is level with
the calibration mark.

o Cap the flask and invert it several times to ensure the solution is homogeneous.

Calculation of the Exact Concentration

The exact concentration of the stock solution should be calculated based on the actual weight
of the compound used.

Concentration (mg/mL) = (Weight of compound in mg) / (Volume of volumetric flask in mL)

Storage

o Transfer the prepared stock solution to a pre-labeled amber glass vial.[8]

o Store the vial at the appropriate temperature as indicated in Table 2. For solutions in
methanol, storage at -20°C is recommended.[2]

Diagrams
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Workflow for N-Nitrosodibutylamine-d18 Stock Solution Preparation
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Caption: Workflow for the preparation of N-Nitrosodibutylamine-d18 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. hpc-standards.com [hpc-standards.com]

. medchemexpress.com [medchemexpress.com]
. pharmaffiliates.com [pharmaffiliates.com]

. hpc-standards.com [hpc-standards.com]

. fda.gov.tw [fda.gov.tw]

. Isuhsc.edu [Isuhsc.edu]

. chemicalbook.com [chemicalbook.com]

. N-Nitrosodibutylamine | CBH18N20O | CID 13542 - PubChem [pubchem.ncbi.nlm.nih.gov]

°
(o] (0] ~ (o)) ()] EEN w N =

. cdn.caymanchem.com [cdn.caymanchem.com]

e 10. nj.gov [nj.gov]

e 11. N-Nitroso-di-n-butylamine-d18 | 1219798-82-9 [chemicalbook.com]

e 12. N-Nitroso-di-n-butylamine-d18 | LGC Standards [lgcstandards.com]

e 13. N-NITROSODIBUTYLAMINE | Occupational Safety and Health Administration [osha.gov]

 To cite this document: BenchChem. [Standard Operating Procedure for the Preparation of N-
Nitrosodibutylamine-d18 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398071#standard-operating-procedure-for-n-
nitrosodibutylamine-d18-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12398071?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

